![molecular formula C12H22O11 B8075302 Turanose](/img/structure/B8075302.png)
Turanose
Description
Turanose is a glycosylfructose isolated from Daphnia magna. It has a role as a Daphnia magna metabolite.
This compound is a natural product found in Pogostemon cablin and Litoria verreauxii with data available.
Scientific Research Applications
Functional Sweetener with Low Glycemic Response : Turanose is recognized for its low glycemic response, making it a promising functional sweetener. An enzymatic process for high-yield this compound production has been developed, demonstrating its potential as a functional food ingredient for obesity control and related chronic diseases (Park et al., 2016).
Production via Sucrose Isomerization : Efficient bioprocesses have been developed for this compound production using sucrose isomerization reactions of amylosucrase, indicating its potential as a high-quality functional sweetener (Wang et al., 2012).
Anti-Inflammatory Effects : this compound has shown anti-inflammatory effects in various models, including dextran sulfate sodium (DSS)-induced colitis in mice, suggesting its potential therapeutic application as a sugar substitute for patients with inflammatory bowel disease (Kim et al., 2019).
Low-Calorie Functional Sweetener : Studies on the production and characterization of low-calorie this compound, including its digestion-resistant properties, highlight its potential as a low-calorie carbohydrate food material (Park et al., 2019).
Applications in Food Industry : Research into the use of this compound in food industry applications, such as in the preparation of instant fried noodles and as a sucrose substitute, demonstrates its utility in enhancing food quality and functional properties (Oh et al., 2020).
Toxicological Evaluations : Acute and subchronic toxicological evaluations of this compound in mice have shown no signs of toxicity, indicating its safety for consumption (Chung et al., 2017).
properties
IUPAC Name |
(3S,4R,5R)-1,4,5,6-tetrahydroxy-3-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyhexan-2-one | |
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InChI |
InChI=1S/C12H22O11/c13-1-4(16)7(18)11(5(17)2-14)23-12-10(21)9(20)8(19)6(3-15)22-12/h4,6-16,18-21H,1-3H2/t4-,6-,7-,8-,9+,10-,11-,12-/m1/s1 | |
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InChI Key |
RULSWEULPANCDV-PIXUTMIVSA-N | |
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Canonical SMILES |
C(C1C(C(C(C(O1)OC(C(C(CO)O)O)C(=O)CO)O)O)O)O | |
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Isomeric SMILES |
C([C@@H]1[C@H]([C@@H]([C@H]([C@H](O1)O[C@@H]([C@@H]([C@@H](CO)O)O)C(=O)CO)O)O)O)O | |
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Molecular Formula |
C12H22O11 | |
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DSSTOX Substance ID |
DTXSID90876998 | |
Record name | Turanose | |
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Molecular Weight |
342.30 g/mol | |
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Physical Description |
Solid | |
Record name | Turanose | |
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Solubility |
1000 mg/mL at 25 °C | |
Record name | Turanose | |
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CAS RN |
547-25-1 | |
Record name | Turanose | |
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Record name | Turanose | |
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Record name | TURANOSE, D- | |
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Record name | Turanose | |
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Melting Point |
168 °C | |
Record name | Turanose | |
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